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Compound of Interest

Compound Name: Creosol-d4

Cat. No.: B1482690

Essential Safety and Handling Guide for
Creosol-d4

This guide provides immediate and essential safety and logistical information for handling
Creosol-d4 in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Quantitative Data

Creosol-d4 is a deuterated form of Creosol. While specific data for Creosol-d4 is limited, the
safety profile is expected to be very similar to its non-deuterated counterpart, Creosol. The
following data is for Creosol and should be used as a primary reference for safety protocols.

Quantitative Data for Creosol[1]
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Property Value

Molecular Formula CsH1002

Molecular Weight 138.16 g/mol

Acute Toxicity, Oral Category 4 (Harmful if swallowed)

Aquatic Toxicit Acute Category 1, Chronic Category 1 (Very
uatic Toxici
q Y toxic to aquatic life with long lasting effects)

Storage Temperature -20°C (powder) or -80°C (in solvent)

Hazard Statements:
e H302: Harmful if swallowed.[1]
e H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]
» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

When handling Creosol-d4, it is mandatory to use appropriate personal protective equipment

to minimize exposure and ensure personal safety.

o Eye Protection: Wear safety goggles with side-shields.[1] If there is a splash hazard, a face

shield should also be worn.
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» Hand Protection: Use protective, chemical-resistant gloves.[1] Butyl rubber gloves are a
suitable option.[2]

» Body Protection: Wear impervious clothing, such as a lab coat or a chemical-resistant suit, to
prevent skin contact.[1]

o Respiratory Protection: Use a suitable respirator if working in an area with inadequate
ventilation or when there is a risk of aerosol formation.[1]

Operational Plan: Handling Creosol-d4
This section provides a step-by-step guide for the safe handling of Creosol-d4.
3.1. Pre-Operational Checks

» Verify Emergency Equipment: Ensure that a safety shower and an eye wash station are
accessible and in working order.[1]

o Check Ventilation: Confirm that the work area, preferably a fume hood, has adequate
exhaust ventilation.[1]

o Assemble PPE: Put on all required personal protective equipment as detailed in Section 2.
» Review Safety Data Sheet (SDS): Before starting any work, review the SDS for Creosol.
3.2. Step-by-Step Handling Procedure

o Transfer: Conduct all transfers and manipulations of Creosol-d4 within a certified chemical
fume hood to avoid inhalation of any dust or aerosols.

» Avoid Contact: Prevent direct contact with eyes, skin, and clothing.[1]

» Portioning: If portioning the compound, use tools and equipment that can be easily
decontaminated or disposed of as hazardous waste.

o Labeling: Ensure all containers holding Creosol-d4 are clearly and accurately labeled.

3.3. Post-Handling Procedure
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o Decontamination: Clean the work area and any equipment used with an appropriate solvent.

o Waste Disposal: Dispose of all waste, including empty containers and contaminated
materials, according to the disposal plan in Section 4.

e PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

o Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[1]
Disposal Plan
Creosol-d4 and any materials contaminated with it must be disposed of as hazardous waste.
4.1. Waste Segregation

¢ Solid Waste: Collect any solid Creosol-d4 waste, contaminated gloves, wipes, and other
disposable materials in a dedicated, labeled hazardous waste container.

o Liquid Waste: If Creosol-d4 is in a solvent, it should be collected in a labeled, sealed
container for halogen-free organic solvent waste, unless the solvent itself is halogenated.[3]

4.2. Labeling

» All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name
"Creosol-d4".

4.3. Storage

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

4.4. Final Disposal

» Arrange for the collection and disposal of the hazardous waste through an approved waste
disposal company, in accordance with local, regional, and national regulations.[1][3]

Workflow Diagram
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The following diagram illustrates the key steps for the safe handling and disposal of Creosol-
d4.
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Caption: Workflow for safe handling and disposal of Creosol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1482690?utm_src=pdf-body-img
https://www.benchchem.com/product/b1482690?utm_src=pdf-body
https://www.benchchem.com/product/b1482690?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC37316.html
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.benchchem.com/product/b1482690#personal-protective-equipment-for-handling-creosol-d4
https://www.benchchem.com/product/b1482690#personal-protective-equipment-for-handling-creosol-d4
https://www.benchchem.com/product/b1482690#personal-protective-equipment-for-handling-creosol-d4
https://www.benchchem.com/product/b1482690#personal-protective-equipment-for-handling-creosol-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1482690?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1482690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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